Cas no 2228326-92-7 (1-3-(trifluoromethyl)-1H-pyrazol-4-ylethane-1,2-diol)

• Product Name: 1-3-(trifluoromethyl)-1H-pyrazol-4-ylethane-1,2-diol
• CAS No: 2228326-92-7
• MF: C₆H₇F₃N₂O₂
• MW: 196.127191781998
• CID: 5766796
• PubChem ID: 165646143
• Update Time: 2025-05-26

1-3-(trifluoromethyl)-1H-pyrazol-4-ylethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 2228326-92-7
• 1-[3-(trifluoromethyl)-1H-pyrazol-4-yl]ethane-1,2-diol
• EN300-1955243
• 1-3-(trifluoromethyl)-1H-pyrazol-4-ylethane-1,2-diol

• Inchi： 1S/C6H7F3N2O2/c7-6(8,9)5-3(1-10-11-5)4(13)2-12/h1,4,12-13H,2H2,(H,10,11)
• InChI Key： BVZHEZLTPMIGHI-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=NN1)C(CO)O)(F)F

Computed Properties

• Exact Mass: 196.04596196g/mol
• Monoisotopic Mass: 196.04596196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 69.1Ų

Additional information on 1-3-(trifluoromethyl)-1H-pyrazol-4-ylethane-1,2-diol

1-3-(Trifluoromethyl)-1H-pyrazol-4-ylethane-1,2-diol

The compound with CAS No. 2228326-92-7, commonly referred to as 1-3-(trifluoromethyl)-1H-pyrazol-4-ylethane-1,2-diol, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a pyrazole ring with trifluoromethyl and diol functionalities. The pyrazole ring serves as a versatile scaffold for various chemical modifications, while the trifluoromethyl group introduces electronic and steric effects that enhance the molecule's reactivity and selectivity.

Recent studies have highlighted the potential of 1,2-diol functionalities in this compound for applications in drug delivery systems. The diol groups can act as hydrogen bond donors, facilitating interactions with biological targets and improving bioavailability. This property makes the compound an attractive candidate for developing new therapeutic agents targeting diseases such as cancer and neurodegenerative disorders.

In terms of synthesis, the preparation of 1H-pyrazol derivatives has been optimized through various methodologies. Researchers have employed both traditional organic synthesis techniques and advanced catalytic processes to achieve high yields and purity levels. The integration of trifluoromethyl groups into the pyrazole framework has been particularly challenging but has been successfully addressed using electrophilic substitution strategies.

The compound's applications extend beyond pharmaceuticals. In agrochemicals, its ability to act as a fungicide or insecticide has been explored in recent agricultural studies. The trifluoromethyl group contributes to the molecule's stability under environmental conditions, making it suitable for use in crop protection products. Additionally, its diol functionalities enable it to serve as a precursor for more complex molecules used in polymer chemistry.

From a materials science perspective, the compound's unique electronic properties make it a promising candidate for use in organic electronics. The pyrazole ring's conjugated system allows for efficient charge transport, while the trifluoromethyl group modulates the molecule's electronic characteristics. Recent research has focused on incorporating this compound into organic light-emitting diodes (OLEDs) and flexible electronics, demonstrating its potential in next-generation display technologies.

In conclusion, CAS No. 2228326-92-7, or 1H-pyrazol derivative with trifluoromethyl and diol functionalities, represents a versatile building block for various chemical applications. Its unique structure and functional groups make it an invaluable tool in drug discovery, agrochemical development, and materials science. As research continues to uncover new applications and synthesis methods for this compound, its role in advancing modern chemistry is expected to grow significantly.